Cas no 63872-63-9 (1,4-Diazabicyclo[2.2.2]octane, phosphate)

1,4-Diazabicyclo[2.2.2]octane, phosphate structure
63872-63-9 structure
Product Name:1,4-Diazabicyclo[2.2.2]octane, phosphate
CAS No:63872-63-9
MF:C6H15N2O4P
MW:210.168062448502
CID:425526
PubChem ID:71380782
Update Time:2025-04-19

1,4-Diazabicyclo[2.2.2]octane, phosphate Chemical and Physical Properties

Names and Identifiers

    • 1,4-Diazabicyclo[2.2.2]octane, phosphate
    • 1,4-diazabicyclo[2.2.2]octane,phosphoric acid
    • Phosphoric acid--1,4-diazabicyclo[2.2.2]octane (1/1)
    • 63872-63-9
    • DTXSID20803277
    • Inchi: 1S/C6H12N2.H3O4P/c1-2-8-5-3-7(1)4-6-8;1-5(2,3)4/h1-6H2;(H3,1,2,3,4)
    • InChI Key: LLQBLFVKWRLPRJ-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(O)O.N12CCN(CC1)CC2

Computed Properties

  • Exact Mass: 210.07705
  • Monoisotopic Mass: 210.07694396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 111
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.2Ų

Experimental Properties

  • PSA: 84.24

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